Cas no 899956-98-0 (N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 899956-98-0
• MF: C₁₃H₁₂N₄O₃
• MW: 272.259382247925
• CID: 5489876
• Update Time: 2025-05-23

N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-6-oxo-1H-pyridazine-3-carboxamide
• N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C13H12N4O3/c1-8(18)14-9-2-4-10(5-3-9)15-13(20)11-6-7-12(19)17-16-11/h2-7H,1H3,(H,14,18)(H,15,20)(H,17,19)
• InChI Key： OHYUTLGBKZIXJZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(NC(=O)C)C=C2)=O)=NNC(=O)C=C1

Additional information on N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 899956-98-0)

N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 899956-98-0, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research and development.

The compound belongs to the pyridazine class of heterocycles, which are known for their diverse pharmacological properties. Pyridazines have been widely explored for their roles in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of functional groups such as the acetamide moiety and the oxo group in N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in designing novel heterocyclic compounds with enhanced biological activity. The structural framework of N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide provides a promising scaffold for further derivatization and optimization. Researchers have been investigating its potential as a lead compound in the development of new drugs targeting various diseases.

One of the key areas of research involving N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is its antimicrobial activity. Studies have shown that pyridazine derivatives exhibit significant efficacy against a range of bacterial and fungal pathogens. The acetamide group in this compound may play a crucial role in interacting with biological targets, thereby inhibiting microbial growth. This has led to investigations into its potential use as an antimicrobial agent in clinical settings.

Additionally, the compound has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. The structural features of N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suggest that it may modulate inflammatory pathways by interacting with specific enzymes and receptors involved in the inflammatory response. Preliminary studies have indicated that this compound can reduce inflammation in experimental models, making it a candidate for further development as an anti-inflammatory drug.

The pharmacokinetic properties of N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Researchers are using advanced computational methods to predict the ADME properties of this compound, which could help in optimizing its pharmacokinetic profile for better bioavailability and reduced side effects.

In conclusion, N-(4-acetamidophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 899956-98-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As scientists continue to explore its therapeutic applications, this compound holds promise for contributing to the discovery of new treatments for various diseases.